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Compound of Interest

Compound Name: 2-(Tributylstannyl)pyridine

Cat. No.: B098309 Get Quote

An In-depth Technical Guide to 2-(Tributylstannyl)pyridine

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Tributylstannyl)pyridine, a

versatile organotin compound widely utilized in organic synthesis. This document outlines its

chemical and physical properties, safety and handling information, and a detailed experimental

protocol for a typical application.

Core Compound Properties
2-(Tributylstannyl)pyridine is an important reagent characterized by the presence of a

tributyltin group attached to a pyridine ring at the 2-position. This structure allows it to be a key

building block in the formation of carbon-carbon bonds through various cross-coupling

reactions.
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Identifier Value Source

Molecular Formula C17H31NSn [1][2][3][4]

Molecular Weight 368.14 g/mol [2][3][4][5]

CAS Number 17997-47-6 [1][3][4]

Appearance Transparent yellow liquid [2][6]

Density 1.137 - 1.15 g/cm³ [2][7]

Boiling Point 134 °C [2][6]

Melting Point 132–135 °C [2][6]

Purity Standard ≥85% [5][7]

Storage Conditions -20°C for optimal stability [2][5][7]

Safety and Handling
2-(Tributylstannyl)pyridine is a hazardous substance and requires careful handling in a

controlled laboratory environment.
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Hazard Category GHS Hazard Statement

Flammability H226: Flammable liquid and vapour[1][8]

Acute Toxicity (Oral) H301: Toxic if swallowed[1][8]

Acute Toxicity (Dermal) H312: Harmful in contact with skin[1][8]

Skin Corrosion/Irritation H315: Causes skin irritation[1][8]

Eye Damage/Irritation H319: Causes serious eye irritation[1][8]

Specific Target Organ Toxicity (Repeated

Exposure)

H372: Causes damage to organs through

prolonged or repeated exposure[1][8]

Reproductive Toxicity
H360FD: May damage fertility. May damage the

unborn child.[7][9]

Hazardous to the Aquatic Environment
H410: Very toxic to aquatic life with long lasting

effects[8][9]

Precautionary Statements: P210, P273, P280, P301 + P310, P303 + P361 + P353, P305 +

P351 + P338[7][9]. Always consult the Safety Data Sheet (SDS) before use.[8][10] Personal

protective equipment, including eye shields, face shields, and gloves, should be worn.[9]

Applications in Organic Synthesis
2-(Tributylstannyl)pyridine is a key reagent in palladium-catalyzed cross-coupling reactions,

most notably the Stille coupling.[11] This reaction allows for the formation of a C-C bond

between the pyridine ring and various organic electrophiles. Its applications include the

synthesis of complex molecules, such as pharmaceuticals and functional materials.[11][12] It

serves as a building block for creating bidentate ligands like 2-pyridylazaazulene, which exhibit

pH and cationic-metal dependent emission spectra.[4][5][12]
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Caption: Stille coupling reaction pathway using 2-(Tributylstannyl)pyridine.

Experimental Protocol: Synthesis of 2-
(Tributylstannyl)pyridine
The following is a representative protocol for the synthesis of 2-(Tributylstannyl)pyridine,

adapted from documented procedures.[13]

Materials:

2-Bromopyridine

n-Butyllithium (2.5 M in hexanes)

Tributyltin chloride

Anhydrous tetrahydrofuran (THF)

Saturated aqueous ammonium chloride (NH4Cl) solution

Ethyl acetate

Saturated aqueous sodium chloride (NaCl) solution (brine)

Anhydrous sodium sulfate (Na2SO4)
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Procedure:

Reaction Setup: In a flame-dried, two-necked round-bottom flask equipped with a magnetic

stir bar and under a nitrogen atmosphere, dissolve 2-bromopyridine (1.0 eq) in anhydrous

THF.

Lithiation: Cool the solution to -78 °C using a dry ice/acetone bath. Slowly add n-butyllithium

(1.0 eq) dropwise. Stir the mixture at -78 °C for 60 minutes.

Stannylation: To the resulting mixture, slowly add tributyltin chloride (1.0 eq) at -78 °C. Allow

the reaction to proceed at this temperature for 3 hours.

Quenching: Remove the cooling bath and allow the reaction mixture to warm to room

temperature. Stir for an additional 30 minutes. Quench the reaction by the slow addition of a

saturated aqueous NH4Cl solution.

Extraction: Remove the solvents under reduced pressure. Extract the residue with ethyl

acetate and wash the organic layer several times with a saturated NaCl aqueous solution.

Drying and Concentration: Dry the collected organic layer over anhydrous Na2SO4, filter,

and concentrate under reduced pressure to yield the crude product.

Purification: The crude product can be further purified by column chromatography on silica

gel if necessary.
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Caption: Experimental workflow for the synthesis of 2-(Tributylstannyl)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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